3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one

• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 3-phenyl-2-(pyridin-3-ylmethylsulfanyl)quinazolin-4-one
• InChI: InChI=1S/C20H15N3OS/c24-19-17-10-4-5-11-18(17)22-20(23(19)16-8-2-1-3-9-16)25-14-15-7-6-12-21-13-15/h1-13H,14H2
• InChI Key: IHUQUOKPVJFIAE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CN=CC=C4

Description

3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. The compound belongs to the class of quinazolinone derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with specific molecular targets in the body, such as enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one can modulate various biochemical and physiological processes in the body. For example, the compound has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. Additionally, it has been demonstrated to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one in lab experiments include its high potency and selectivity towards specific molecular targets. However, the compound also has some limitations, such as its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the exploration of the compound's potential applications in the treatment of other diseases, such as neurodegenerative disorders and viral infections. Additionally, further studies are needed to elucidate the precise mechanism of action of the compound and its interactions with specific molecular targets in the body.

Synthesis Methods

The synthesis of 3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one involves the reaction of 2-aminobenzophenone with pyridine-3-carboxaldehyde and thiophenol in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, resulting in the formation of the desired product.

Scientific Research Applications

3-phenyl-2-[(pyridin-3-ylmethyl)thio]quinazolin-4(3H)-one has been extensively studied for its potential applications in the field of medicine. The compound has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.